Cas no 1806338-14-6 (Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate
• CAS No: 1806338-14-6
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4975566
• Update Time: 2025-05-26

Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)6-4-10-7-9(8-14)3-5-11(10)13/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： VYPRMLFRXZPBHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CF)C=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate

Comprehensive Overview of Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate (CAS No. 1806338-14-6)

Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate (CAS No. 1806338-14-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromine substituent and a fluoromethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and fine chemical manufacturing.

The compound’s CAS number 1806338-14-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and bioavailability—Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate has gained attention as a building block for targeted therapeutics. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the trend of precision medicine.

From a synthetic perspective, the bromo and fluoromethyl functional groups in this ester offer versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures for high-value pharmaceuticals. Additionally, the compound’s ethyl ester moiety facilitates further derivatization, enabling researchers to explore structure-activity relationships (SAR) in drug design.

Environmental and sustainability considerations are also shaping the discourse around CAS 1806338-14-6. As industries prioritize green chemistry, efforts to optimize the synthesis of Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate using catalytic methods or renewable feedstocks are gaining traction. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical production.

In the context of AI-driven drug discovery, compounds like Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate are frequently analyzed for their molecular descriptors and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Computational tools leverage such data to predict bioactivity, accelerating the identification of lead candidates. This synergy between experimental and in silico approaches underscores the compound’s relevance in modern biopharmaceutical innovation.

Market trends indicate rising inquiries about CAS 1806338-14-6 suppliers and custom synthesis services, reflecting its niche but growing demand. Quality control, scalability, and regulatory compliance remain key concerns for buyers, emphasizing the need for transparent documentation and analytical certifications (e.g., HPLC, NMR).

In summary, Ethyl 3-(2-bromo-5-(fluoromethyl)phenyl)propanoate exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its multifaceted applications—from drug development to sustainable manufacturing—position it as a compound of enduring scientific and industrial interest.